3-oxa-7,10-diazatricyclo[3.3.3.0,1,5]undecane dihydrochloride

• IUPAC Name: 3-oxa-7,10-diazatricyclo[3.3.3.01,5]undecane;dihydrochloride
• InChI: InChI=1S/C8H14N2O.2ClH/c1-7-2-10-4-8(7,3-9-1)6-11-5-7;;/h9-10H,1-6H2;2*1H
• InChI Key: UDFNKEIZUVVOAM-UHFFFAOYSA-N
• Canonical SMILES: C1C23CNCC2(CN1)COC3.Cl.Cl
• Molecular Formula: C8H16Cl2N2O
• Molecular Weight: 227.13 g/mol
• CAS No.: 1241620-77-8

Description

3-oxa-7,10-diazatricyclo[3.3.3.0,1,5]undecane dihydrochloride is a useful research compound. Its molecular formula is C8H16Cl2N2O and its molecular weight is 227.13. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A novel rearrangement involving the transition of a methylene group from nitrogen to oxygen during the reduction process of certain compounds has been reported, leading to new compounds with an oxaquinuclidine skeleton. These compounds, including structures similar to 3-Oxa-7,10-diazatricyclo[3.3.3.0^1,5]undecane, have been characterized using advanced NMR spectroscopic techniques and single-crystal XRD, providing insights into their stereochemistry and potential applications in various fields of chemistry (Vengatesh & Sundaravadivelu, 2019).

Chemical Transformations and Reactions

Research into the base-promoted rearrangement of cage α-haloketones has led to the synthesis of complex polycyclic structures, showcasing the versatility and reactivity of these compounds in chemical transformations. These studies contribute to our understanding of the reactivity patterns and potential synthetic applications of compounds related to 3-Oxa-7,10-diazatricyclo[3.3.3.0^1,5]undecane (Marchand & Chou, 1975).

Corrosion Inhibition

The effectiveness of certain piperidine and oxaquinuclidine core-containing compounds, similar to 3-Oxa-7,10-diazatricyclo[3.3.3.0^1,5]undecane, as corrosion inhibitors for copper in acidic environments has been evaluated. These compounds show promise in protecting metal surfaces from corrosion, which is crucial for industrial applications, particularly in harsh chemical environments (Vengatesh & Sundaravadivelu, 2020).

Cycloaddition Reactions

Cycloaddition reactions involving aminoallyl cations with dienes have been explored, leading to the synthesis of compounds with oxatricyclo[4.3.1.0^2,5]undecenone cores. Such reactions expand the toolbox for constructing complex molecular architectures, potentially useful in the development of new materials and pharmaceuticals (Oh et al., 2003).

Crystal Structure Analysis

The crystal structure analysis of compounds like 6-trichloromethyl-9-oxa-5-azatricyclo[6.2.1.0^1,5]undecan-10-one provides valuable insights into the stereochemical configurations and molecular geometries of these complex molecules. Such studies are fundamental in understanding the physical and chemical properties of new compounds, facilitating their application in various scientific domains (Yang, Sun, & Zhu, 2011).